Cas no 25876-96-4 (1-(5-Amino-tetrazol-2-yl)-propan-2-one)

• Product Name: 1-(5-Amino-tetrazol-2-yl)-propan-2-one
• CAS No: 25876-96-4
• MF: C₄H₇N₅O
• MW: 141.131279230118
• CID: 914089
• Update Time: 2023-08-02

1-(5-Amino-tetrazol-2-yl)-propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(5-amino-2H-tetrazol-2-yl)-(8CI)
• 1-(5-amino-tetrazol-2-yl)-propan-2-one
• 1-(5-Amino-tetrazol-2-yl)-propan-2-one

• Inchi： 1S/C4H7N5O/c1-3(10)2-9-7-4(5)6-8-9/h2H2,1H3,(H2,5,7)
• InChI Key： UPRASUMDSKWLQB-UHFFFAOYSA-N
• SMILES： O=C(C)CN1N=NC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Topological Polar Surface Area: 86.7